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Compound of Interest

Compound Name: tert-Butyl p-Toluate

Cat. No.: B085114 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is a critical component of laboratory operations. This

guide provides essential safety and logistical information for the proper disposal of tert-Butyl
p-Toluate, a synthetic intermediate used in pharmaceutical synthesis.[1] Adherence to these

procedures is vital for protecting personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be familiar with the hazards

associated with tert-Butyl p-Toluate. This substance is harmful if swallowed, causes skin and

serious eye irritation, and may cause respiratory irritation. Therefore, appropriate personal

protective equipment (PPE) must be worn at all times.

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required to

prevent skin contact.

Work should be conducted in a well-ventilated area, such as a fume hood, to avoid inhalation of

vapors or mists.[2]
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The following table summarizes the key quantitative and physical properties of tert-Butyl p-
Toluate.

Property Value

CAS Number 13756-42-8[1]

Molecular Formula C₁₂H₁₆O₂[1]

Formula Weight 192.3 g/mol [1]

Appearance A neat oil[1]

Purity ≥98%[1]

Storage Temperature -20°C[1]

Hazard Statements H302, H315, H319, H335

Step-by-Step Disposal Protocol
The disposal of tert-Butyl p-Toluate must comply with all federal, state, and local regulations.

[2] The primary regulatory framework in the United States is the Resource Conservation and

Recovery Act (RCRA), which governs hazardous waste management from "cradle-to-grave."[3]

[4]

Experimental Protocols Referenced
The procedures outlined below are based on standard laboratory practices for chemical waste

management and information from safety data sheets.

1. Waste Identification and Segregation:

Determine if the waste is hazardous according to federal and state regulations.[3][4] tert-
Butyl p-Toluate is classified as an irritant and is harmful, indicating it should be treated as

hazardous waste.

Designate a specific, clearly labeled waste container for tert-Butyl p-Toluate and any

contaminated materials (e.g., gloves, pipette tips, absorbent pads).
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The container must be compatible with the chemical, in good condition, and have a secure,

tight-fitting lid.

2. Waste Collection and Storage:

Carefully transfer the liquid waste into the designated container, avoiding splashes.

Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area.[2]

Keep the waste container away from incompatible materials, such as strong oxidizing

agents.

3. Spill Management:

In the event of a spill, ensure the area is well-ventilated and evacuate non-essential

personnel.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, dry sand).

Collect the absorbed material and place it into the designated hazardous waste container.

Clean the spill area thoroughly.

4. Final Disposal:

The disposal of tert-Butyl p-Toluate must be conducted through a licensed hazardous

waste disposal company.[5]

Do not dispose of this chemical down the drain or in regular trash. It is classified as slightly

hazardous for water, and large quantities should not be allowed to enter sewer systems or

ground water.

Follow your institution's specific procedures for requesting a chemical waste pickup. Ensure

the waste container is properly labeled with the chemical name and all associated hazards.
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Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of tert-Butyl p-
Toluate.
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Caption: Decision workflow for the safe disposal of tert-Butyl p-Toluate.
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Disclaimer: This information is intended as a guide and is based on available safety data.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific disposal protocols and ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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